2H-1,5-Ethano-1,5-benzodiazepin-3(4H)-one

• IUPAC Name: 1,8-diazatricyclo[6.3.2.02,7]trideca-2,4,6-trien-10-one
• InChI: InChI=1S/C11H12N2O/c14-9-7-12-5-6-13(8-9)11-4-2-1-3-10(11)12/h1-4H,5-8H2
• InChI Key: MDZCFBXNVPYNTR-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CC(=O)CN1C3=CC=CC=C32
• Molecular Formula: C11H12N2O
• DSSTOX Substance ID: DTXSID50342583
• Molecular Weight: 188.23 g/mol
• CAS RN: 140845-45-0

Description

2H-1,5-Ethano-1,5-benzodiazepin-3(4H)-one, also known as Etizolam, is a thienodiazepine derivative that has gained popularity in the research community due to its unique chemical structure and pharmacological properties. This compound is structurally similar to benzodiazepines, but it has a thienodiazepine ring instead of a benzene ring. Etizolam has been found to have anxiolytic, sedative, and hypnotic effects, making it a promising compound for the treatment of anxiety and sleep disorders.

Mechanism of Action

2H-1,5-Ethano-1,5-benzodiazepin-3(4H)-one acts on the central nervous system by binding to the benzodiazepine site of the GABA-A receptor, which enhances the binding of GABA to the receptor. This leads to an increase in chloride ion influx, causing membrane hyperpolarization and neuronal inhibition. This mechanism of action is similar to that of benzodiazepines, but this compound has been found to have a higher affinity for the GABA-A receptor.
Biochemical and Physiological Effects:
This compound has been found to have anxiolytic, sedative, and hypnotic effects, which are mediated by its action on the GABA-A receptor. It has also been found to have muscle relaxant and anticonvulsant properties. This compound has been shown to decrease anxiety-related behaviors in animal models and has been found to be effective in the treatment of anxiety disorders in humans.

Advantages and Limitations for Lab Experiments

The advantages of using 2H-1,5-Ethano-1,5-benzodiazepin-3(4H)-one in lab experiments include its unique chemical structure and pharmacological properties, which make it a promising compound for the treatment of anxiety and sleep disorders. Additionally, this compound has been found to have muscle relaxant and anticonvulsant properties, making it a potential treatment for muscle spasms and seizures. The limitations of using this compound in lab experiments include its potential for abuse and dependence, as well as its side effects, which can include drowsiness, dizziness, and impaired coordination.

Future Directions

Future research on 2H-1,5-Ethano-1,5-benzodiazepin-3(4H)-one could focus on its potential for the treatment of other neurological disorders, such as depression and post-traumatic stress disorder. Additionally, further studies could investigate the long-term effects of this compound use and its potential for abuse and dependence. Finally, research could focus on the development of new thienodiazepine derivatives with improved pharmacological properties and fewer side effects.

Synthesis Methods

The synthesis of 2H-1,5-Ethano-1,5-benzodiazepin-3(4H)-one involves the reaction of 2-aminothiophenol with α-bromo-4-fluorobenzophenone in the presence of a base and a palladium catalyst. The resulting product is then reacted with sodium hydride and ethyl chloroformate to form this compound.

Scientific Research Applications

2H-1,5-Ethano-1,5-benzodiazepin-3(4H)-one has been extensively studied for its anxiolytic, sedative, and hypnotic effects. It has been found to be effective in the treatment of anxiety disorders, panic disorders, and insomnia. Additionally, this compound has been found to have muscle relaxant and anticonvulsant properties, making it a potential treatment for muscle spasms and seizures.